Cas no 495-79-4 (2-hydroxy cinnamic acid)

• Product Name: 2-hydroxy cinnamic acid
• CAS No: 495-79-4
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 2022200
• PubChem ID: 5280841
• Update Time: 2025-04-21

2-hydroxy cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy cinnamic acid
• 2-hydroxy-cinnamic acid
• 3-(2-hydroxyphenyl)prop-2-enoic acid
• NP-012144
• o-coumaric
• o-hydroxycinnamic acid
• cis-2-Hydroxycinnamate
• UNII-388YT9184W
• (2Z)-3-(2-hydroxyphenyl)prop-2-enoic acid
• cis-2-hydroxycinnamic acid
• Coumarinic acid
• cis-2-Hydroxy cinnamate
• (Z)-form
• 2-Propenoic acid, 3-(2-hydroxyphenyl)-, (Z)-
• cis-o-Coumaric acid
• Cinnamic acid, 2-hydroxy-, cis-
• HY-N12038
• Cinnamic acid, o-hydroxy-, (Z)-
• 7AF78CE0-7D8B-427A-8189-578C732F4E8E
• (Z)-3-(2-hydroxyphenyl)prop-2-enoic acid
• 388YT9184W
• 495-79-4
• 2-Hydroxycinnamic acid, (2Z)-
• 2-Propenoic acid, 3-(2-hydroxyphenyl)-, (2Z)-
• (2Z)-3-(2-hydroxyphenyl)acrylic acid
• 3-(2-Hydroxyphenyl)-(2Z)-2-Propenoic acid
• 2-Coumarinate
• CHEBI:28873
• C05838
• cis-o-Hydroxycinnamic acid
• cis-2-coumaric acid
• 3-(2-Hydroxyphenyl)-(Z)-2-Propenoic acid
• PMOWTIHVNWZYFI-WAYWQWQTSA-N
• SCHEMBL892006
• Cinnamic acid, O-hydroxy-, (Z)- (8CI)
• 3-(2-Hydroxyphenyl)-2-propenoic acid, 9CI
• CS-0890953
• o-Hydroxycinnamic acid, cis-
• Q27103936
• Cumarinsaure
• (2Z)-2-hydroxycinnamic acid
• DA-52074
• (Z)-3-(2-hydroxyphenyl)acrylic acid
• propenoic acid, 3-(2-hydroxyphenyl)-

• Inchi： 1S/C9H8O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6,10H,(H,11,12)/b6-5-
• InChI Key： PMOWTIHVNWZYFI-WAYWQWQTSA-N
• SMILES： OC1C=CC=CC=1/C=C\C(=O)O

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids